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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935 Get Quote

Essential Safety and Handling Guide for Enalaprilat
D5
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Enalaprilat D5. The following procedures are

designed to ensure safe handling, storage, and disposal of this compound. Given the

conflicting safety data for Enalaprilat D5 and its analogs, with some sources indicating

reproductive and organ toxicity, it is imperative to handle this compound with a high degree of

caution.

Quantitative Toxicity and Exposure Data
The following table summarizes key toxicity and exposure limit data for Enalaprilat and its non-

deuterated analog, Enalapril Maleate. This data should be considered when assessing the risk

of handling Enalaprilat D5.
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Data Point Species Route Value
Reference
Compound

LD50 (Lethal

Dose, 50%)
Rat Oral 2973 mg/kg Enalaprilat

LD50 (Lethal

Dose, 50%)
Mouse Oral 3507 mg/kg Enalaprilat

LDLo (Lowest

Published Lethal

Dose)

Dog Oral 200 mg/kg Enalaprilat

Occupational

Exposure Limit

(TWA)

Human Inhalation
0.1 mg/m³ (over

8 hours)
Enalapril Maleate

Data sourced from Safety Data Sheets for Enalaprilat and Enalapril Maleate.[1][2]

Procedural Guidance: Handling and Disposal
This section provides a step-by-step protocol for the safe handling of Enalaprilat D5, from

receipt to disposal.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are the first line of defense against exposure.

Primary Engineering Control: All handling of Enalaprilat D5 solid, and any procedures that

could generate dust or aerosols, must be conducted in a certified chemical fume hood or a

similar ventilated enclosure.[3]

Eye and Face Protection: Wear chemical safety goggles with side shields conforming to

NIOSH (US) or EN 166 (EU) standards.[3] If there is a risk of splashing or significant aerosol

generation, a full-face shield should also be worn.[4]
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Hand Protection: Wear two pairs of powder-free nitrile gloves that comply with ASTM D6978

standards. The inner glove should be tucked under the cuff of the lab coat, and the outer

glove should go over the cuff. Change the outer gloves immediately if contaminated, torn, or

punctured, and change both pairs at least every hour.

Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required. A lab coat may be worn over personal clothing, but the

disposable gown is essential when handling the compound.

Respiratory Protection: If working outside of a fume hood or if there is a potential for

uncontrolled release or aerosol generation, a NIOSH-approved N95 (or better) respirator is

mandatory. All users must be fit-tested for their selected respirator.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the fume hood is functioning correctly. Don all required

PPE as described above. Prepare all necessary equipment (spatulas, weigh boats, solvent,

vortexer, etc.) and place it within the fume hood.

Weighing: As Enalaprilat D5 is a solid, carefully weigh the required amount inside the fume

hood on an analytical balance. Use gentle movements to avoid creating dust.

Solution Preparation: If preparing a solution, add the solvent to the solid in a closed

container (e.g., a vial with a septum cap). Mix by vortexing or sonicating until fully dissolved.

Post-Handling: After handling, decontaminate all surfaces within the fume hood. Carefully

remove the outer pair of gloves and dispose of them as hazardous waste.

Doffing PPE: Remove the disposable gown, followed by the inner pair of gloves, disposing of

them in the designated hazardous waste container. Wash hands thoroughly with soap and

water.

Storage and Spill Management
Storage: Store Enalaprilat D5 in its original, tightly sealed container in a refrigerated, dry,

and well-ventilated area, protected from light and moisture. The storage location should be

locked and clearly labeled.
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Minor Spills (Solid): For small spills contained within the fume hood, gently sweep up the

powder using absorbent pads or a HEPA-filtered vacuum. Avoid dry sweeping which can

generate dust. Place the collected material and cleaning supplies into a sealed container for

hazardous waste disposal.

Major Spills: In the event of a large spill, evacuate the area immediately and alert safety

personnel. Restrict access to the area. Cleanup should only be performed by trained

personnel wearing appropriate PPE, including respiratory protection.

Disposal Plan
All waste containing Enalaprilat D5, including empty containers, contaminated PPE, and

cleaning materials, must be treated as hazardous waste.

Segregation: Collect all Enalaprilat D5 waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Disposal: Do not dispose of this material down the drain. The waste must be disposed of

through an approved hazardous waste disposal facility, in accordance with all local, state,

and federal regulations. Puncture empty containers to prevent reuse before disposal.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Enalaprilat D5,

from initial preparation to final disposal.
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1. Preparation
- Verify Fume Hood Function

- Assemble Equipment

2. Don PPE
- Double Nitrile Gloves

- Gown, Goggles, Face Shield

Proceed

3. Chemical Handling (in Fume Hood)
- Weigh Solid Compound

- Prepare Solution

Proceed

4. Decontamination
- Clean Work Surfaces
- Remove Outer Gloves

Task Complete

Spill Event

5. Storage
- Tightly Sealed Container
- Refrigerated & Locked

Store Unused Material

6. Doff Remaining PPE
- Dispose as Hazardous Waste

- Wash Hands Thoroughly

End of Session

7. Waste Disposal
- Segregate in Labeled Container

- Use Approved Waste Vendor

Manage Waste

Spill Cleanup Procedure
- Evacuate (if major)

- Use Spill Kit & Proper PPE

Initiate

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Enalaprilat D5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. cdnisotopes.com [cdnisotopes.com]

4. organon.com [organon.com]

To cite this document: BenchChem. [Personal protective equipment for handling Enalaprilat
D5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799935#personal-protective-equipment-for-
handling-enalaprilat-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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